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Compound of Interest

Compound Name: Dimethyl methylmalonate

Cat. No.: B1346562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for dimethyl
methylmalonate (CAS No. 108-59-8), a key reagent in organic synthesis, particularly in the

pharmaceutical and fragrance industries. Adherence to these guidelines is critical for ensuring

a safe laboratory environment.

Physicochemical and Toxicological Data
A summary of the key quantitative safety and physicochemical properties of dimethyl
methylmalonate is presented below. This data is essential for a thorough risk assessment

prior to use.
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Property Value Reference(s)

Molecular Formula C₅H₈O₄ [1]

Molecular Weight 132.11 g/mol [2][3]

Appearance Colorless liquid [2][4]

Boiling Point 180-181 °C [2][5]

Melting Point -62 °C [2][5]

Flash Point 90 °C (Combustible Liquid) [2][6]

Density 1.156 g/mL at 25 °C [5]

Solubility

Slightly soluble in water;

miscible with alcohol and

diethyl ether.

[5]

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1][3]

Hazard Identification and Classification
Dimethyl methylmalonate is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact.

Skin Irritation: Causes skin irritation upon direct contact.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation if vapors or mists are inhaled.[1][3]

Flammability: It is a combustible liquid and should be kept away from open flames, hot

surfaces, and other sources of ignition.[2][6]

The substance is not classified as a carcinogen, mutagen, or reproductive toxicant.[1] It is not

considered to be persistent, bioaccumulative, or toxic (PBT).[3]
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Personal Protective Equipment (PPE)
The following diagram outlines the minimum required PPE for the safe handling of dimethyl
methylmalonate. The selection of specific PPE should be based on a thorough risk

assessment of the intended procedure.
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Figure 1: Recommended Personal Protective Equipment (PPE)

Core PPE for Dimethyl Methylmalonate Handling

Additional PPE for High-Risk Procedures

Safety glasses with side-shields
or chemical safety goggles

Chemical-resistant gloves
(e.g., nitrile, inspect before use) Laboratory coat Use in a well-ventilated area

or chemical fume hood

Face shield (for splash hazards) Chemical-resistant apron Air-purifying respirator with organic
vapor cartridges (if ventilation is inadequate)

Handling
Dimethyl

Methylmalonate

High-risk procedure?
(e.g., large quantities,

heating, potential for splashing)

Yes Yes Yes
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Figure 2: Dimethyl Methylmalonate Spill Cleanup Protocol

Spill Occurs

Evacuate immediate area
and alert others

Is the spill large or
in an unventilated area?

Call Emergency Personnel/
Environmental Health & Safety

Yes

Don appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield

- Lab coat

No

Ensure adequate ventilation
(open fume hood sash)

Contain the spill with
inert absorbent material
(e.g., vermiculite, sand)

Absorb the liquid, working
from the outside in

Collect absorbed material into a
sealable container for hazardous waste

Decontaminate the area with
soap and water

Dispose of all contaminated
materials as hazardous waste

Report Incident
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Figure 3: Metabolic Pathway of Dimethyl Methylmalonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimethyl Methylmalonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346562#safety-and-handling-precautions-for-
dimethyl-methylmalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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